molecular formula C13H16ClFN2O B8429268 5-chloro-2-fluoro-N-(1-methyl-4-piperidinyl)-benzamide

5-chloro-2-fluoro-N-(1-methyl-4-piperidinyl)-benzamide

Cat. No.: B8429268
M. Wt: 270.73 g/mol
InChI Key: ZKUZUQZLIQEIHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-2-fluoro-N-(1-methyl-4-piperidinyl)-benzamide is a useful research compound. Its molecular formula is C13H16ClFN2O and its molecular weight is 270.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16ClFN2O

Molecular Weight

270.73 g/mol

IUPAC Name

5-chloro-2-fluoro-N-(1-methylpiperidin-4-yl)benzamide

InChI

InChI=1S/C13H16ClFN2O/c1-17-6-4-10(5-7-17)16-13(18)11-8-9(14)2-3-12(11)15/h2-3,8,10H,4-7H2,1H3,(H,16,18)

InChI Key

ZKUZUQZLIQEIHQ-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)NC(=O)C2=C(C=CC(=C2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 23.9 g 4-amino-1-methyl-piperidine, 48.5 g 5-chloro-2-fluoro-benzoyl chloride, 44 ml triethylamine and 550 ml benzene is refluxed for 2 hours. Thereafter the solvent is evaporated off in vacuo and the residue is added dropwise under stirring to water. The solution is made alkaline and extracted with toluene. The toluene phase is dried and evaporated. The residue is recrystallised from methylene chloride/ether/petroleum ether to give the heading compound, m.p. 143°-145°.
Quantity
23.9 g
Type
reactant
Reaction Step One
Quantity
48.5 g
Type
reactant
Reaction Step One
Quantity
44 mL
Type
reactant
Reaction Step One
Quantity
550 mL
Type
solvent
Reaction Step One

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